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Compound of Interest

Compound Name: AB21 hydrochloride

Cat. No.: B15620842

For Researchers, Scientists, and Drug Development Professionals

Introduction

AB21 hydrochloride is a potent and selective antagonist of the Sigma-1 Receptor (S1R), with
Ki values of 13 nM and 102 nM for S1R and S2R, respectively.[1] As a chaperone protein
located at the endoplasmic reticulum (ER), the Sigma-1 Receptor is involved in modulating
calcium signaling and neuronal plasticity.[2][3] Antagonism of S1R by compounds like AB21
hydrochloride is a key area of investigation in neuroscience and drug development for
potential therapeutic applications in various neurological and psychiatric disorders. These
application notes provide a detailed protocol for the preparation of AB21 hydrochloride stock
solutions for in vitro and in vivo research.

Data Presentation

A summary of the key quantitative data for AB21 hydrochloride is presented in the table
below for easy reference.
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Property Value

Chemical Formula C23H29CIN20

Molecular Weight 384.94 g/mol [1][4]

Appearance White to off-white solid[1]

CAS Number 3026677-24-4[1]

Solubility in DMSO 8.33 mg/mL (21.64 mM)

Storage of Solid 4°C, sealed, away from moisture and light[1]

-80°C for up to 6 months; -20°C forup to 1

Stock Solution Storage ]
month (sealed, protected from light)[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol details the steps for preparing a 10 mM stock solution of AB21 hydrochloride in
dimethyl sulfoxide (DMSO).

Materials:

e AB21 hydrochloride powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

» Water bath or heat block (optional, for aiding dissolution)

» Pipettes and sterile filter tips
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Procedure:

Pre-weighing Preparation: Before handling the compound, ensure a clean and dry
workspace. Use personal protective equipment (PPE) such as gloves, a lab coat, and safety
glasses.

Mass Calculation: Calculate the required mass of AB21 hydrochloride for your desired
volume of 10 mM stock solution using the following formula: Mass (mg) = 10 mmol/L *
Volume (L) * 384.94 g/mol * 1000 mg/g For example, to prepare 1 mL (0.001 L) of a 10 mM
stock solution, you would need 3.85 mg of AB21 hydrochloride.

Weighing: Carefully weigh the calculated amount of AB21 hydrochloride powder using a
calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the AB21 hydrochloride powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
If the compound does not dissolve readily, gentle warming to 60°C and sonication can be
applied to facilitate dissolution.[1]

Aliquoting and Storage: Once the solution is clear and homogenous, aliquot it into single-
use, sterile microcentrifuge tubes or cryovials to minimize freeze-thaw cycles. Label each
aliquot clearly with the compound name, concentration, solvent, and date of preparation.

Long-term Storage: For long-term storage, place the aliquots at -80°C, where they are stable
for up to 6 months. For short-term storage, aliquots can be kept at -20°C for up to one
month.[1] Always protect the stock solution from light.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15620842#preparing-ab21-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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